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Compound of Interest

Compound Name: NuPro

Cat. No.: B1166724

This technical support center provides researchers, scientists, and animal nutritionists with
troubleshooting guidance and answers to frequently asked questions regarding the use of
NuPro® in feed formulations. NuPro®, a functional nutrient source derived from yeast extract,
is rich in highly digestible proteins, nucleotides, glutamic acid, and other bioactive compounds
designed to support animals during critical life stages.[1][2] This guide focuses on resolving
common experimental and formulation challenges to help you optimize animal performance
and health.

Troubleshooting Guides

This section addresses specific issues that may be encountered during feed formulation and
animal trials involving NuPro. Each guide is presented in a question-and-answer format with
actionable solutions.

Issue 1: Poor Feed Palatability or Feed Refusal in
Weanling Pigs

Q: My weanling pigs are showing reduced feed intake after I've incorporated NuPro into their
starter diet. What's causing this and how can | fix it?

A: Feed refusal in newly weaned pigs is a common challenge often linked to neophobia—a
reluctance to eat novel foods.[3] While NuPro® contains components like glutamic acid and
peptides that are generally known to enhance palatability, the introduction of any new
ingredient can lead to a temporary decrease in intake.
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Troubleshooting Steps:

e Gradual Introduction: Avoid abrupt changes to the feed. Introduce NuPro incrementally over
3-5 days to allow the animals to adapt to the new taste and smell.

 Verify Inclusion Rate: Extremely high inclusion rates of any single ingredient can negatively
affect diet texture and taste. Cross-reference your formulation with recommended inclusion
levels from trial data. Studies have successfully used inclusion rates of 1.5% to 5% in
nursery pigs without adverse effects on intake.[1]

e Masking Flavors: In highly sensitive animals, the use of a familiar flavor or a proven
sweetener can help mask the novel taste of the new diet and encourage initial consumption.

[3]

o Evaluate Other Ingredients: Low-palatability ingredients like certain plant proteins (e.qg.,
rapeseed meal) can cause feed aversion.[3] NuPro is often used to replace less palatable
animal or plant proteins; ensure the overall diet formulation is balanced for palatability.

Logical Workflow: Troubleshooting Feed Intake Issues

This diagram outlines the decision-making process for addressing reduced feed intake in
piglets after the inclusion of NuPro.
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Caption: Decision tree for diagnosing and resolving piglet feed refusal.

Issue 2: Poor Pellet Quality and Durability
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Q: Since incorporating NuPro, the durability of my pellets has decreased, leading to a higher
percentage of fines. How can | improve pellet quality?

A: Pellet durability is influenced by a combination of factors including ingredient composition,
particle size, and the pelleting process itself.[4] While protein sources like NuPro generally
contribute to binding, the overall formulation must be optimized.

Troubleshooting Steps:

o Evaluate Protein and Starch Content: Proteins and starches are crucial for binding. NuPro is
a high-protein ingredient; ensure that its inclusion does not excessively dilute the starch
content required for proper gelatinization during conditioning.[4]

o Control Fat/QOil Levels: High levels of added fats or oils can lubricate the die and reduce
pellet durability.[5][6][7] If your formulation requires high energy, consider post-pellet liquid fat
application to maintain pellet integrity.

e Inclusion of Binders: Ingredients with excellent binding properties, such as wheat or wheat
gluten, can significantly improve pellet durability.[6][7] Adding a small percentage of these
can counteract the effects of other ingredients that may soften the pellet.

e Optimize Conditioning: Proper conditioning with steam is essential for starch gelatinization.
Ensure the mash reaches an adequate temperature (e.g., 80-85°C) and moisture level (16-
18%) for a sufficient duration (e.g., 45-60 seconds) in the conditioner.

Formulation Adjustments for Improved Pellet Durability
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Parameter

Common Issue

Recommended
Adjustment

Rationale

Crude Protein

Balanced for nutrition

but not for binding.

NuPro's protein is
functional;
complement it with a
known binding protein
like wheat gluten (1-
2%).[6][7]

Gluten acts as a
natural "glue,"
enhancing the binding
properties of the

overall feed matrix.

Added Fat/Oil

High inclusion levels

(>3%) in the mixer.

Reduce fat in the
mixer to <2% and
apply the remainder

post-pelleting.

High fat levels
lubricate the die,
reducing friction and
compaction, which

leads to softer pellets.

[5]

Fiber Source

Incorrect type or level.

Ensure a source of
functional fiber is

present.

A small amount of
fiber can create a
physical matrix that
helps entangle
particles and improve

pellet structure.[5]

Moisture

Inadequate moisture

during conditioning.

Optimize steam
conditioning to
achieve 16-18%

moisture in the mash.

Proper moisture
allows for better heat
transfer and starch
gelatinization, which is

critical for binding.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism by which NuPro supports gut health?

Al: The primary mechanism is through its rich content of nucleotides. These nucleotides act as
crucial building blocks for rapidly dividing cells, such as the enterocytes lining the

gastrointestinal tract. Dietary nucleotides promote the growth, differentiation, and maturation of
these cells, leading to increased villus height, a greater absorptive surface area, and improved
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gut barrier integrity.[8] Furthermore, nucleotides can positively influence the gut microbiota by
favoring the growth of beneficial bacteria like Bifidobacteria and Lactobacilli.[8][9]

Signaling Pathway: Nucleotide Action on Gut Health

This diagram illustrates how nucleotides from NuPro influence intestinal cell proliferation and
microbiota balance to improve overall gut health.
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Caption: Proposed mechanism of NuPro's nucleotides on gut health.

Q2: What are the typical inclusion rates for NuPro in swine and poultry diets?
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A2: Recommended inclusion rates vary by species and production stage. Based on
performance trials, typical rates are:

e Nursery Pigs: 1.5% to 5%. A study showed that replacing 4% potato protein with NuPro
tended to improve daily gain and feed conversion, while another trial found benefits with a
1.5% inclusion rate.[1] Phased-feeding strategies have used 5% in Phase 1 (day 1-14) and
2.5% in Phase 2 (day 15-28).[1]

» Broiler Chickens: 2%. Studies have demonstrated that including 2% NuPro in starter diets
(e.q., for the first 7 or 14 days) can significantly improve feed conversion ratios later in the
production cycle.[10]

Q3: Is there quantitative data showing NuPro's effect on animal performance?
A3: Yes, multiple studies have quantified the impact of NuPro on key performance indicators.

Summary of NuPro Performance Trials
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BENCHE

Species

Trial Focus

NuPro
Inclusion Rate

Key
Performance
Outcome

Reference

Nursery Pigs

E. coli Challenge

Replaced 4%

potato protein

Tendency for
higher ADG,
higher feed
intake, and better
feed conversion.
Lower incidence

of diarrhea.

[1]

Nursery Pigs

Field Trial vs.

Control

1.5%

Heavier body
weight at 68
days (24.39 kg
vs. 23.29 kg).
Lower mortality
(0.66% vs.
1.04%).

[1]

Broiler Chickens

Starter Diet

Inclusion

2% (fed for first 7
days)

Significantly
lower feed
conversion ratio
at day 42
compared to

control.

[10]

Broiler Chickens

Gut Health

2% and 6% (fed
for first 14 days)

Improved body
weight and feed
conversion at
day 14.
Increased villus
height compared

to control.

[11]

Experimental Protocols

For researchers designing studies to validate the effects of NuPro, the following methodologies

provide a standardized approach.
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Protocol: Assessment of Intestinal Morphology in
Broiler Chickens

This protocol outlines the key steps for evaluating the impact of a dietary intervention on the
physical structure of the small intestine.

e Sample Collection:

[¢]

At the designated time point (e.g., day 21 or 42), select a representative subset of birds
from each treatment group (n=6 to 8 per group).

[¢]

Humanely euthanize the birds via cervical dislocation.

[¢]

Immediately perform a necropsy and carefully excise the small intestine.

o

Collect 2-cm segments from the midpoint of the duodenum, jejunum, and ileum.

¢ Tissue Fixation and Processing:

o Gently flush the intestinal segments with a 10% neutral buffered formalin solution to
remove contents.

o Immerse the segments in fresh 10% neutral buffered formalin for at least 24 hours for
fixation.

o Following fixation, dehydrate the tissue samples through a graded series of ethanol
solutions.

o Clear the samples in xylene and embed them in paraffin wax.

e Sectioning and Staining:

o Using a microtome, cut 5-um cross-sections from each paraffin-embedded tissue block.
[10]

o Mount the sections on glass microscope slides.
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o Stain the sections with hematoxylin and eosin (H&E) for visualization of the intestinal
structures.[10]

e Microscopic Analysis and Measurement:

o Examine the stained slides under a light microscope equipped with a digital camera and
imaging software (e.g., ImageJ).

o For each intestinal segment from each bird, measure the following from 10-15 well-
oriented, intact villi and their associated crypts:[10]

» Villus Height (VH): Measured from the tip of the villus to the villus-crypt junction.[10]

» Crypt Depth (CD): Measured from the base of the villus to the submucosa, representing
the invagination between adjacent villi.[10]

o Calculate the Villus Height to Crypt Depth Ratio (VH:CD) by dividing the average VH by
the average CD for each sample. A higher ratio is indicative of a healthier, more mature
gut.

Experimental Workflow: Intestinal Morphology Analysis

This diagram shows the sequential process from animal selection to final data analysis for a gut
morphology study.
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Caption: Workflow for poultry intestinal morphology assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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